Cas no 75144-60-4 (Disiloxane,1,1,1,3,3,3-hexaethenyl-)

• Product Name: Disiloxane,1,1,1,3,3,3-hexaethenyl-
• CAS No: 75144-60-4
• MF: C₁₂H₁₈OSi₂
• MW: 234.441725254059
• MDL: MFCD00156463
• CID: 558049
• PubChem ID: 9794675
• Update Time: 2025-06-08

Disiloxane,1,1,1,3,3,3-hexaethenyl- Chemical and Physical Properties

Names and Identifiers

• Disiloxane,1,1,1,3,3,3-hexaethenyl-
• HEXAVINYLDISILOXANE
• tris(ethenyl)-tris(ethenyl)silyloxysilane
• Disiloxane,1,1,1,3,3,3-hexaethenyl
• Disiloxane,hexaethenyl-(9CI)
• SCHEMBL335955
• DTXSID80430806
• triethenyl[(triethenylsilyl)oxy]silane
• 75144-60-4
• MFCD00156463
• FT-0747086
• 1,1,1,3,3,3-hexavinyldisiloxane
• HEXAVINYLDISILOXANE, 90%
• DB-319650
• G78011
• IGJPWUZGPMLVDT-UHFFFAOYSA-N

• MDL： MFCD00156463
• Inchi： 1S/C12H18OSi2/c1-7-14(8-2,9-3)13-15(10-4,11-5)12-6/h7-12H,1-6H2
• InChI Key： IGJPWUZGPMLVDT-UHFFFAOYSA-N
• SMILES： [Si](C=C)(C=C)(C=C)O[Si](C=C)(C=C)C=C

Computed Properties

• Exact Mass: 234.09000
• Monoisotopic Mass: 234.08961826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.84
• Boiling Point: 115 °C
• Flash Point: 62°C
• Refractive Index: 1.459
• PSA: 9.23000
• LogP: 3.24520
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

Disiloxane,1,1,1,3,3,3-hexaethenyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes

Additional information on Disiloxane,1,1,1,3,3,3-hexaethenyl-

Chemical Profile of Disiloxane, 1,1,1,3,3,3-hexaethenyl- (CAS No. 75144-60-4)

Disiloxane, 1,1,1,3,3,3-hexaethenyl-, identified by the Chemical Abstracts Service registry number CAS No. 75144-60-4, is a specialized organosilicon compound that has garnered significant attention in the field of advanced material science and pharmaceutical chemistry. This compound belongs to the siloxane family, characterized by its silicon-oxygen-silicon backbone, but distinguishes itself through its unique ethynyl functional groups. The presence of multiple ethynyl (-C≡CH) moieties imparts distinct reactivity and structural properties, making it a versatile intermediate in synthetic chemistry.

The molecular structure of Disiloxane, 1,1,1,3,3,3-hexaethenyl- can be described as a siloxane core substituted with six ethynyl groups at the 1, 1', 1'', 3, 3', and 3'' positions. This configuration results in a highly reactive molecule capable of participating in various organic transformations, including cross-coupling reactions such as the Suzuki-Miyaura and Sonogashira couplings. The compound’s ability to undergo such reactions makes it a valuable precursor in the synthesis of complex organic molecules.

In recent years, the applications of Disiloxane, 1,1,1,3,3,3-hexaethenyl- have expanded into several cutting-edge research areas. One particularly notable application is in the development of conductive polymers and organic electronics. The ethynyl groups can be polymerized or used to modify existing polymer backbones to enhance electrical conductivity. This has opened up possibilities for novel applications in flexible electronics and organic light-emitting diodes (OLEDs). The compound’s compatibility with other functional groups allows for fine-tuning of material properties, making it an attractive candidate for tailored electronic materials.

Furthermore, Disiloxane, 1,1,1,3,3,3-hexaethenyl- has shown promise in the field of pharmaceutical research. Its unique structure provides a scaffold for designing new drug candidates with enhanced bioavailability and targeted action. Researchers have explored its use in synthesizing bioactive molecules that interact with biological targets such as enzymes and receptors. The compound’s ability to undergo selective functionalization allows for the creation of libraries of derivatives with varying pharmacological profiles. This has been particularly useful in high-throughput screening programs aimed at identifying novel therapeutic agents.

The synthesis of Disiloxane, 1,1,1,3,3,3-hexaethenyl- is a complex process that requires precise control over reaction conditions to ensure high yield and purity. Typically involves multi-step synthetic routes starting from commercially available silicon precursors. The introduction of ethynyl groups often necessitates protective group strategies to prevent unwanted side reactions. Advances in catalytic systems have greatly improved the efficiency of these synthetic pathways.

From a chemical perspective, Disiloxane, particularly this specific isomer with six ethynyl substituents, exhibits fascinating properties due to its siloxane core and terminal alkyne functionalities. The siloxane backbone provides thermal stability and mechanical strength, while the ethynyl groups enable a wide range of chemical modifications. This combination makes it an ideal candidate for applications requiring both stability and reactivity.

The reactivity of Disiloxane, 1，